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Compound of Interest

Compound Name: Acrinathrin

Cat. No.: B052264

Introduction

Acrinathrin is a synthetic pyrethroid insecticide and acaricide used to control a wide range of
pests on various crops.[1][2] Accurate and reliable quantification of acrinathrin residues in
environmental and agricultural samples is crucial for ensuring food safety, environmental
protection, and regulatory compliance.[2][3][4] These application notes provide detailed
protocols for the quantitative analysis of acrinathrin using High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Reference Standards and Reagents

A high-purity analytical standard of acrinathrin (purity >98%) is required for the preparation of
calibration standards.[5] All solvents used should be of analytical or HPLC grade. Other
necessary reagents include anhydrous sodium sulfate, sodium chloride, and materials for solid-
phase extraction (SPE) cartridges (e.g., Florisil).[5][6]

Section 1: Quantification of Acrinathrin by High-
Performance Liquid Chromatography (HPLC)

This section outlines the HPLC method for the determination of acrinathrin residues,
particularly in food matrices.

Data Presentation: HPLC Method Parameters and Performance
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Parameter Details Reference
HPLC system with a Diode-

Instrumentation Array Detector (DAD) or UV [7]
detector.
Gemini C18 (150 mm x 4.6
mm, 5 yum particle size) or

Column ) [8]
equivalent reverse-phase
column.

) Acetonitrile and water mixture

Mobile Phase [7]
(e.g., 50:50, v/v).

Flow Rate Typically 1.0 mL/min.

Injection Volume 10-20 pL.

Detection Wavelength 225 nm.

o o 0.01 mg/kg in various crop

Limit of Quantification (LOQ) ] [9][10][11]
matrices.
89.4% + 4.5% in stored

Recovery [7]

samples.

Experimental Protocol: HPLC Analysis

1. Standard Solution Preparation:

e Prepare a stock standard solution of acrinathrin (e.g., 100 ug/mL) in a suitable solvent like

acetonitrile.

» Perform serial dilutions of the stock solution with the mobile phase to prepare working
standards in the desired concentration range (e.g., 0.01 to 1.0 pg/mL).

2. Sample Preparation (QUEChERS Method for Fruits and Vegetables):

e Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

e Add 10 mL of acetonitrile.

o Add a QUEChERS extraction salt packet (e.g., 4 g MgSOas, 1 g NaCl).
o Shake vigorously for 1 minute and centrifuge at 23000 rpm for 5 minutes.[7]
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» Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

» For cleanup, use a dispersive solid-phase extraction (d-SPE) tube containing primary
secondary amine (PSA) and MgSOa.

» Vortex for 30 seconds and centrifuge.

« Filter the supernatant through a 0.22 pum syringe filter into an HPLC vial.

3. Chromatographic Analysis:

o Set up the HPLC system with the parameters listed in the data table.

* Inject the prepared sample extracts and standard solutions.

« |dentify and quantify acrinathrin based on the retention time and peak area compared to the
calibration curve generated from the standard solutions.

Workflow for HPLC Analysis of Acrinathrin

Sample Preparation HPLC Analysis
el B Een Filtration (0.22 pm) HPLC-DADIUV

(QUEChERS)

Click to download full resolution via product page

Caption: Workflow for Acrinathrin analysis by HPLC.

Section 2: Quantification of Acrinathrin by Gas
Chromatography-Mass Spectrometry (GC-MS)

This section details the GC-MS method, a highly sensitive and selective technique for
acrinathrin quantification, particularly for residue analysis in complex matrices.[12]

Data Presentation: GC-MS Method Parameters and Performance

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://www.benchchem.com/product/b052264?utm_src=pdf-body-img
https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://pure.manchester.ac.uk/ws/portalfiles/portal/346634241/processes-12-02170-v2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Details Reference
Gas chromatograph coupled
Instrumentation with a tandem mass [13]
spectrometer (GC-MS/MS).
HP-5ms Ultra Inert (15 m x
Column 0.25 mm, 0.25 pm) or similar [13]
capillary column.
Carrier Gas Helium at a constant flow rate.
Injection Mode Splitless.
Optimized for separation of
Temperature Program pyrethroids (e.g., initial temp
70°C, ramp to 300°C).
lonization Mode Electron lonization (EI).
Multiple Reaction Monitoring
MS Detection (MRM) for enhanced selectivity  [13]
and sensitivity.
Precursor lon (m/z) -> Product
MRM Transitions lons (m/z): 289 -> 93, 208, [13]
181.
o o As low as 2 pg/kg in fruits and
Limit of Quantification (LOQ) [13]

vegetables.

Recovery

93-108% in spiked beeswax

samples.

[6]

Experimental Protocol: GC-MS Analysis

1. Standard Solution Preparation:

o Prepare a stock standard solution of acrinathrin (e.g., 100 ug/mL) in a suitable solvent like

toluene or hexane.

» Prepare working standards by serial dilution in the appropriate solvent.
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2. Sample Preparation (Extraction from Grains, Legumes, Nuts, and Seeds):

¢ Grind the sample to pass through a 420 um sieve.[5]

+ Weigh an appropriate amount of the ground sample (e.g., 20 g).

¢ Add 50 mL of acetone and homogenize for 3 minutes.[5]

o Filter the extract and concentrate it to about 30 mL using a rotary evaporator at <40°C.[5]

o Transfer the concentrate to a separatory funnel containing 100 mL of 10% NacCl solution.[5]

o Extract the aqueous phase with n-hexane (e.g., 2 x 50 mL).[5]

o Combine the n-hexane layers and dry over anhydrous sodium sulfate.[5]

o Filter and evaporate the solvent to near dryness and reconstitute in a known volume of
hexane or other suitable solvent for GC-MS analysis.[5]

3. GC-MS Analysis:

e Set up the GC-MS system with the parameters specified in the data table.

* Inject the prepared sample extracts and standard solutions.

e Monitor the specified MRM transitions for acrinathrin.

e Quantify the analyte based on the peak area of the most abundant and specific transition,
using a calibration curve.

Workflow for GC-MS Analysis of Acrinathrin

Sample Preparation GC-MS Analysis
@ Liquid-Liquid Extraction N olvent Evaporation »
round Sample o Rotary Evaporation ) Drying (Na2504) o GC-MSIMS Data Acquisition (MRM) Quantification

Click to download full resolution via product page
Caption: Workflow for Acrinathrin analysis by GC-MS.
Conclusion

The described HPLC and GC-MS methods provide robust and reliable approaches for the
quantification of acrinathrin in various matrices. The choice of method will depend on the
specific requirements of the analysis, such as the required sensitivity, the complexity of the
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sample matrix, and the available instrumentation. Proper validation of the chosen method in the
specific matrix of interest is essential to ensure accurate and precise results, in line with
regulatory guidelines.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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